Cas no 36162-28-4 (2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide)

• Product Name: 2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide
• CAS No: 36162-28-4
• MF: C₁₂H₁₂N₄O₂S
• MW: 276.314280509949
• CID: 3084351
• PubChem ID: 135408323
• Update Time: 2025-11-12

2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide
• 2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide
• CBKinase1_014892
• AKOS000565637
• 36162-28-4
• STK871910
• HMS1428K13
• 2-[(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl]-N-phenylacetamide
• STL281360
• CBKinase1_002492
• SCHEMBL22639950
• 2-[(4-AMINO-6-OXO-1,6-DIHYDRO-2-PYRIMIDINYL)SULFANYL]-N~1~-PHENYLACETAMIDE
• F1411-0031
• 2-[(4-AMINO-6-OXO-1H-PYRIMIDIN-2-YL)SULFANYL]-N-PHENYLACETAMIDE
• IDI1_011268
• Z56953908
• AKOS001048545
• 2-((4-amino-6-hydroxypyrimidin-2-yl)thio)-N-phenylacetamide
• MFCD02818599
• IFLab1_005865
• BRD-K55375098-001-01-6
• HMS1589B12
• AKOS032392571
• 2-[(4-amino-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]-N-phenylacetamide

• Inchi： 1S/C12H12N4O2S/c13-9-6-10(17)16-12(15-9)19-7-11(18)14-8-4-2-1-3-5-8/h1-6H,7H2,(H,14,18)(H3,13,15,16,17)
• InChI Key： UXCVLUFUJKHDBV-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CC(N1)=O)N)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.06809681Da
• Monoisotopic Mass: 276.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 122Ų

Additional information on 2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide

Comprehensive Overview of 2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide (CAS No. 36162-28-4)

2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide, with the CAS number 36162-28-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and acetamide functional groups, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, featuring a 4-amino-6-hydroxypyrimidine core linked to a phenylacetamide moiety via a sulfanyl bridge, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine derivatives has surged due to their widespread applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders. Researchers are increasingly exploring 2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide for its potential as a kinase inhibitor or antioxidant agent, aligning with the growing interest in precision medicine and personalized therapies. The compound's hydroxyl and amino groups further enhance its solubility and bioavailability, critical factors in modern drug formulation.

The synthesis of CAS 36162-28-4 typically involves multi-step organic reactions, including condensation and sulfanylation processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural integrity. This meticulous approach is essential for applications in high-throughput screening and structure-activity relationship (SAR) studies, where even minor impurities can skew experimental results.

From an industrial perspective, 2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide is often utilized in the production of specialty chemicals and pharmaceutical intermediates. Its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient synthesis—has made it a subject of interest for sustainable manufacturing. Companies are increasingly adopting flow chemistry and catalytic methods to scale up production while minimizing environmental impact.

Beyond its pharmaceutical relevance, this compound has also found niche applications in agrochemical research. Its structural motifs are being investigated for designing crop protection agents that target specific plant pathogens without harming beneficial organisms. This aligns with the global push toward sustainable agriculture and reduced pesticide resistance, topics frequently searched by environmental scientists and agronomists.

In the realm of academic research, CAS 36162-28-4 is frequently cited in studies exploring heterocyclic chemistry and molecular docking. Its ability to form stable hydrogen bonds and π-π interactions makes it a model compound for understanding ligand-protein interactions. Such insights are invaluable for developing next-generation therapeutics, a hot topic in biomedical forums and search engine queries.

Quality control and regulatory compliance are paramount when working with 2-(4-amino-6-hydroxypyrimidin-2-yl)sulfanyl-N-phenylacetamide. Reputable suppliers provide certificates of analysis (CoA) and adhere to Good Manufacturing Practices (GMP) to ensure consistency across batches. Researchers and manufacturers alike prioritize these standards to meet the stringent requirements of FDA submissions and EU REACH regulations.

Looking ahead, the versatility of 36162-28-4 positions it as a key player in emerging fields like bioconjugation and prodrug design. Its modular structure allows for facile derivatization, enabling scientists to tailor its properties for specific applications. As the scientific community continues to unravel its potential, this compound is poised to remain at the forefront of innovative chemical research.